2,6-Dioxaspiro[4.5]decane-9-sulfonamide

• Molecular Formula: C8H15NO4S
• Molecular Weight: 221.28 g/mol
• IUPAC Name: 2,6-dioxaspiro[4.5]decane-9-sulfonamide
• InChI: InChI=1S/C8H15NO4S/c9-14(10,11)7-1-3-13-8(5-7)2-4-12-6-8/h7H,1-6H2,(H2,9,10,11)
• InChI Key: VQWGNZDOKHOXGK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCOC2)CC1S(=O)(=O)N

Description

2,6-Dioxaspiro[4.5]decane-9-sulfonamide is a chemical compound with the molecular formula C8H15NO4S and a molecular weight of 221.28 g/mol . It features a spiro structure, which is a bicyclic system where two rings are connected through one common atom. This compound is primarily used in research and development, particularly in the pharmaceutical industry .

Preparation Methods

The synthesis of 2,6-Dioxaspiro[4.5]decane-9-sulfonamide involves several steps. One common method includes the reaction of a suitable sulfonamide precursor with a spiroacetal intermediate under controlled conditions . The reaction conditions typically involve the use of solvents like dichloromethane and catalysts such as trifluoroacetic acid. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring higher yields and purity .

Chemical Reactions Analysis

2,6-Dioxaspiro[4.5]decane-9-sulfonamide undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions typically involve reagents like lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the sulfonamide group, often using reagents like sodium hydride or potassium tert-butoxide.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfone derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

2,6-Dioxaspiro[4.5]decane-9-sulfonamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of spiroacetal-containing compounds.

Biology: The compound is studied for its potential biological activities, including its interaction with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of drugs targeting specific receptors.

Industry: It is used in the production of high-quality reference standards for pharmaceutical testing.

Mechanism of Action

The mechanism of action of 2,6-Dioxaspiro[4.5]decane-9-sulfonamide involves its interaction with specific molecular targets, such as enzymes and receptors. The spiro structure allows it to fit into the active sites of these targets, modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

2,6-Dioxaspiro[4.5]decane-9-sulfonamide can be compared with other spiroacetal-containing compounds, such as 1,6,9-trioxaspiro[4.5]decanes and 6,10-dioxaspiro[4.5]decanes . These compounds share a similar spiro structure but differ in the number and position of oxygen atoms within the rings. The unique structure of this compound, particularly the presence of the sulfonamide group, distinguishes it from these related compounds and contributes to its specific chemical and biological properties .